Cas no 1034621-79-8 (3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine)

3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine structure
1034621-79-8 structure
Product Name:3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine
CAS No:1034621-79-8
MF:C9H11BrN4
MW:255.114440202713
MDL:MFCD23726658
CID:1137056
PubChem ID:57470620
Update Time:2025-08-05

3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-N-propylimidazo[1,2-b]pyridazin-6-amine
    • QC-1152
    • SureCN3452185
    • IMidazo[1,2-b]pyridazin-6-aMine, 3-broMo-N-propyl-
    • 3 -Bromo-N-propylimidazo[1,2-b]pyridazin-6-amine
    • SMR001286157
    • C9H11BrN4
    • MLS004807078
    • MLS004803553
    • XRJVIXDRSFFXEX-UHFFFAOYSA-N
    • 3233AH
    • FCH2336680
    • AK174865
    • SCHEMBL3452185
    • CS-13045
    • DTXSID20726795
    • DB-252412
    • CS-B0855
    • MFCD23726658
    • AKOS025404883
    • 1034621-79-8
    • 3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine
    • MDL: MFCD23726658
    • Inchi: 1S/C9H11BrN4/c1-2-5-11-8-3-4-9-12-6-7(10)14(9)13-8/h3-4,6H,2,5H2,1H3,(H,11,13)
    • InChI Key: XRJVIXDRSFFXEX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC(=NN21)NCCC

Computed Properties

  • Exact Mass: 254.01671g/mol
  • Monoisotopic Mass: 254.01671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 2.6

3-Bromo-N-propylimidazo1,2-bpyridazin-6-amine Pricemore >>

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